2,5-Dimethyl-furan-3-carboxylic acid isopropyl ester

• Molecular Formula: C10H14O3
• Molecular Weight: 182.22 g/mol
• IUPAC Name: propan-2-yl 2,5-dimethylfuran-3-carboxylate
• InChI: InChI=1S/C10H14O3/c1-6(2)12-10(11)9-5-7(3)13-8(9)4/h5-6H,1-4H3
• InChI Key: GHDNFJAGIMZMOQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(O1)C)C(=O)OC(C)C

Description

2,5-Dimethyl-furan-3-carboxylic acid isopropyl ester is a useful research compound. Its molecular formula is C10H14O3 and its molecular weight is 182.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Isopropanol (5 ml) was added to a solution of 2,5-dimethylfuran-3-carbonylchloride (1.64 g; 10.3 mmol) in 15 ml of methylene chloride at rt. After allowing the reaction mixture to stand at rt for 30 mins, the volatiles were removed in vacuo and the residue was co-evaporated from isopropanol to afford compound 865A (1.8 g, 96%) as a light amber liquid. 1HNMR (CDCl3): δ 1,30 (d, j=6.5 Hz, 6H), 2.23 (s, 3H), 2.52 (s, 3H), 5.14 (m, 1H), 6.21 (s, 1H).

Synthesis routes and methods II

Procedure details